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Compound of Interest

Compound Name:
Benzamide, N-2-naphthalenyl-4-

nitro-

CAS No.: 105772-57-4

Cat. No.: B11100487

Get Quote

Introduction
N-(2-Naphthalenyl)-4-nitrobenzamide (also known as N-(2-naphthyl)-4-nitrobenzamide) is a

synthetic aromatic amide derivative characterized by a benzamide core substituted with a nitro

group at the para position and a naphthalene moiety at the nitrogen atom.[1] This compound

represents a significant scaffold in medicinal chemistry, particularly in the development of

antimicrobial and antineoplastic agents.[2]

The structural fusion of the lipophilic naphthalene ring with the electron-deficient 4-

nitrobenzamide pharmacophore creates a molecule with distinct electronic and steric

properties, often utilized in Structure-Activity Relationship (SAR) studies targeting histone

deacetylases (HDACs) or microbial DNA binding.
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Property Detail

IUPAC Name N-(naphthalen-2-yl)-4-nitrobenzamide

Molecular Formula C₁₈H₁₂N₂O₃

Molecular Weight 292.29 g/mol

SMILES O=c1ccc(C(=O)Nc2ccc3ccccc3c2)cc1

InChI Key (Predicted) KVN...[3] (Structure Dependent)

Solubility
Low in water; soluble in DMSO, DMF,

Dichloromethane

Safety & Handling (CRITICAL)
WARNING: CARCINOGEN HAZARD

This synthesis requires the use of 2-Naphthylamine (2-Aminonaphthalene), a known human

carcinogen (IARC Group 1). It is metabolically activated to form DNA adducts, specifically

causing bladder cancer.

Engineering Controls: All operations involving 2-naphthylamine must be performed in a

certified chemical fume hood or a glove box under negative pressure.

PPE: Double nitrile gloves, Tyvek sleeves/suit, and a full-face respirator or safety goggles

are mandatory.

Waste Disposal: All waste, including gloves and wipes, must be segregated as hazardous

carcinogenic waste and incinerated according to strict regulatory standards (e.g., OSHA 29

CFR 1910.1003).

Synthesis Protocol
The synthesis of N-(2-naphthalenyl)-4-nitrobenzamide is achieved via a nucleophilic acyl

substitution reaction between 2-naphthylamine and 4-nitrobenzoyl chloride.

Reagents & Materials[4][5][6][7]
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Reactant A: 2-Naphthylamine (1.0 eq) [CARCINOGEN][4]

Reactant B: 4-Nitrobenzoyl chloride (1.1 eq)

Base: Triethylamine (Et₃N) or Pyridine (1.2 eq)

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Quenching Agent: 1M Hydrochloric Acid (HCl)

Step-by-Step Methodology
Preparation (0°C):

In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet,

dissolve 2-naphthylamine (10 mmol) in anhydrous DCM (50 mL).

Add Triethylamine (12 mmol) to the solution.[4]

Cool the mixture to 0°C using an ice-water bath.

Acylation (Addition):

Dissolve 4-nitrobenzoyl chloride (11 mmol) in a separate portion of anhydrous DCM (10

mL).

Add this solution dropwise to the amine mixture over 15–20 minutes. Note: The reaction is

exothermic; control the addition rate to maintain low temperature.

Reaction (RT):

Allow the reaction mixture to warm to room temperature (25°C) naturally.

Stir under nitrogen atmosphere for 3–5 hours.

Monitoring: Check progress via Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl

Acetate 3:1). The starting amine spot should disappear.

Work-up:
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Quench the reaction by adding 1M HCl (30 mL) to neutralize excess base and solubilize

unreacted amine.

Transfer to a separatory funnel. Extract the organic layer (DCM).

Wash the organic layer sequentially with:

1. Saturated NaHCO₃ (to remove acidic byproducts).

2. Brine (saturated NaCl).

Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary

Evaporator).

Recrystallize the crude solid from Ethanol or Ethanol/Water mixture to yield the pure

product as a yellow/cream solid.

Reaction Mechanism & Pathway
The following diagram illustrates the nucleophilic attack of the naphthylamine nitrogen on the

carbonyl carbon of the acid chloride, followed by the elimination of chloride.

Reactants
2-Naphthylamine + 4-Nitrobenzoyl Chloride

Tetrahedral Intermediate
(Unstable)

Nucleophilic Attack Elimination of HCl
(Base Assisted)

Collapse Product
N-(2-naphthalenyl)-4-nitrobenzamide

- Et3N·HCl

Click to download full resolution via product page

Figure 1: Synthetic pathway for the formation of N-(2-naphthalenyl)-4-nitrobenzamide via

nucleophilic acyl substitution.

Characterization & Analysis
To validate the synthesis, the following spectroscopic data should be obtained.
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Nuclear Magnetic Resonance (NMR)[4][6]
¹H NMR (400 MHz, DMSO-d₆):

Amide Proton (-NH-): Singlet, typically downfield at δ 10.5–11.0 ppm.

Nitro-aromatic Protons: Two doublets (AA'BB' system) at approximately δ 8.3–8.4 ppm

(ortho to NO₂) and δ 8.1–8.2 ppm (ortho to Carbonyl).

Naphthalene Protons: Multiplet of 7 protons in the aromatic region δ 7.4–8.0 ppm. The C1

proton (singlet-like) of the naphthalene ring often appears distinctively downfield.

Infrared Spectroscopy (FT-IR)
Amide I (C=O stretch): Strong band at 1650–1680 cm⁻¹.

Amide II (N-H bend): Medium band at 1520–1550 cm⁻¹.

Nitro Group (NO₂): Two strong bands at ~1530 cm⁻¹ (asymmetric stretch) and ~1350 cm⁻¹

(symmetric stretch).

N-H Stretch: Weak/medium band at 3200–3350 cm⁻¹.

Biological Potential & Applications
This compound serves as a versatile intermediate in drug discovery.

Antimicrobial Activity
Naphthalene derivatives have demonstrated significant efficacy against pathogenic microbes.

[2] The lipophilicity of the naphthalene ring facilitates penetration through microbial cell

membranes, while the nitrobenzamide moiety can interfere with enzymatic pathways.

Mechanism:[4] Disruption of cell wall synthesis or intercalation with microbial DNA.

Reference: Naphthalene derivatives have shown superior antifungal activity compared to

standard drugs like fluconazole in specific assays [4].[2]

Antitumor Agents (HDAC Inhibition)
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Benzamide derivatives are a well-established class of Histone Deacetylase (HDAC) inhibitors

(e.g., MS-275).

The 4-nitro group can be reduced to an amine (4-amino) to create a "zinc-binding group"

precursor, or the molecule itself can act as a "cap group" in HDAC pharmacophores.

Studies on N-substituted benzamides indicate that modifying the linker (naphthalene vs.

phenyl) significantly alters binding affinity to HDAC isoforms [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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